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Compound of Interest

Compound Name: C21H15BrN2O5S2

Cat. No.: B15174542 Get Quote

To our valued researchers, scientists, and drug development professionals,

This document is intended to serve as a comprehensive technical guide on the mechanism of

action for the compound with the molecular formula C21H15BrN2O5S2. However, after an

exhaustive search of prominent chemical and biological databases, we have been unable to

identify a specific, publicly cataloged compound corresponding to this molecular formula.

Our extensive search included inquiries within major chemical databases such as PubChem,

ChemSpider, and Reaxys, as well as searches for a corresponding Chemical Abstracts Service

(CAS) registry number. These efforts did not yield a known chemical entity with the formula

C21H15BrN2O5S2.

The elemental composition of the provided formula, particularly the presence of bromine and

two sulfur atoms alongside nitrogen and oxygen, suggests that the compound could be a

sulfonamide derivative. Sulfonamides are a well-established class of compounds with a broad

range of pharmacological activities.

General Mechanism of Action for Sulfonamides
As a point of reference, the general mechanism of action for many sulfonamide-based drugs,

particularly those with antimicrobial properties, involves the inhibition of dihydropteroate

synthetase (DHPS). This enzyme is critical in the bacterial synthesis of folic acid, an essential

nutrient for DNA synthesis and cellular growth. By competitively inhibiting DHPS, sulfonamides

disrupt folic acid production, leading to a bacteriostatic effect.
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It is important to note that this is a generalized mechanism, and the specific mode of action for

a novel compound can vary significantly based on its unique chemical structure.

Path Forward
Without the identification of the specific compound C21H15BrN2O5S2, it is not possible to

provide a detailed and accurate technical guide on its mechanism of action, including

quantitative data, experimental protocols, and signaling pathway diagrams as originally

requested.

We recommend the following steps to enable the creation of the requested technical guide:

Verification of the Molecular Formula: Please double-check the accuracy of the molecular

formula C21H15BrN2O5S2. A typographical error could lead to the inability to identify the

compound.

Provision of Additional Identifiers: If available, please provide any other known identifiers for

this compound, such as a common name, a trade name, a CAS registry number, or any

internal company-specific codes.

Disclosure of Compound Structure: If the chemical structure of the compound is known,

providing this information would allow for a more targeted and effective search for relevant

biological and pharmacological data.

Upon receiving more specific information that allows for the unambiguous identification of the

compound in question, we will be pleased to proceed with the development of the in-depth

technical guide as per your original request. We are committed to providing accurate and

detailed scientific information to support your research and development endeavors.

To cite this document: BenchChem. [In-depth Technical Guide on the Mechanism of Action of
C21H15BrN2O5S2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174542#c21h15brn2o5s2-mechanism-of-action-
studies]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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